Cas no 2137607-91-9 (2-Propynoic acid, 3-[3-(diethylamino)cyclobutyl]-)

• Product Name: 2-Propynoic acid, 3-[3-(diethylamino)cyclobutyl]-
• CAS No: 2137607-91-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5298344
• Update Time: 2025-05-24

2-Propynoic acid, 3-[3-(diethylamino)cyclobutyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-[3-(diethylamino)cyclobutyl]-

• Inchi： 1S/C11H17NO2/c1-3-12(4-2)10-7-9(8-10)5-6-11(13)14/h9-10H,3-4,7-8H2,1-2H3,(H,13,14)
• InChI Key： WALQWTVHEDJDKL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1CC(N(CC)CC)C1

Additional information on 2-Propynoic acid, 3-[3-(diethylamino)cyclobutyl]-

2-Propynoic Acid, 3-[3-(Diethylamino)Cyclobutyl]: A Comprehensive Overview

2-Propynoic acid, 3-[3-(diethylamino)cyclobutyl], also known by its CAS number 2137607-91-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a cyclobutane ring substituted with a diethylamino group and a propargyl group, which contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The diethylamino group in this compound serves as a key functional group, enabling interactions with biological targets such as enzymes and receptors. This feature makes 2-propynoic acid, 3-[3-(diethylamino)cyclobutyl] a promising candidate for designing bioactive molecules. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of this compound involves advanced organic reactions, including cycloaddition reactions and alkylation processes, which are critical for constructing the complex molecular architecture. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity during the synthesis. These methods have been optimized based on recent advancements in catalytic chemistry, ensuring scalability for potential industrial applications.

In terms of biological activity, 2-propynoic acid, 3-[3-(diethylamino)cyclobutyl] has shown remarkable properties in preclinical studies. It exhibits potent activity against various enzymes implicated in diseases such as cancer and neurodegenerative disorders. The propargyl group plays a crucial role in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). This understanding is essential for translating laboratory findings into clinical applications.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with target proteins. These studies have revealed that the cyclobutane ring contributes to the molecule's ability to adopt conformations that are favorable for binding. Such findings underscore the importance of structural flexibility in drug design.

The development of analogs based on 2-propynoic acid, 3-[3-(diethylamino)cyclobutyl] has further expanded its potential applications. By modifying the substituents on the cyclobutane ring or altering the propargyl group, researchers have created derivatives with enhanced potency and selectivity. These efforts are part of ongoing research aimed at addressing unmet medical needs.

In conclusion, 2-propynoic acid, 3-[3-(diethylamino)cyclobutyl] represents a valuable addition to the arsenal of compounds being explored for therapeutic purposes. Its unique structure, combined with recent advances in synthetic and computational chemistry, positions it as a key player in future drug discovery efforts.